4-Chloro-6-(1H-5-indolyloxy)-2-pyrimidinamine

• Molecular Formula: C12H9ClN4O
• Molecular Weight: 260.68 g/mol
• IUPAC Name: 4-chloro-6-(1H-indol-5-yloxy)pyrimidin-2-amine
• InChI: InChI=1S/C12H9ClN4O/c13-10-6-11(17-12(14)16-10)18-8-1-2-9-7(5-8)3-4-15-9/h1-6,15H,(H2,14,16,17)
• InChI Key: KEKGGUOTSNBYOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2)C=C1OC3=CC(=NC(=N3)N)Cl

Description

4-Chloro-6-(1H-5-indolyloxy)-2-pyrimidinamine is a useful research compound. Its molecular formula is C12H9ClN4O and its molecular weight is 260.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydride (1.0 g, 25 mmol) was suspended in dimethyl sulfoxide (40 ml) under nitrogen atmosphere, and 5-hydroxyindole (3.33 g, 25 mmol) was gradually added while the reaction mixture was stirred at room temperature. After 20 minutes, 2-amino-4,6-dichloropyrimidine (3.28 g, 20 mmol) was added. The reaction mixture was heated at 100° C. and was stirred for 3 hours. After the reaction mixture was cooled to room temperature, the reaction mixture was partitioned between ethyl acetate and 10% aqueous ammonia solution. The organic layer was washed with water and brine, and dried over anhydrous sodium sulfate. After the solvent was distilled off, the residue was purified by NH silica gel column chromatography (eluent; ethyl acetate:hexane=2:1). The crystals were precipitated from ethyl acetate, filtered off, and dried under aeration to yield the title compound (1.15 g, 4.41 mmol, 22.0%) as white crystals.

Synthesis routes and methods II

Procedure details

10 g (61 mMol) 2-amino-4,6-dichloro-pyrimidine and 8.1 g (61 mMol) 5-hydroxyindole are suspended in 250 ml acetone. Then 120 ml 1 N NaOH in water are added and the mixture is stirred at an oilbath temperature of 70° C. for 2 h. The reaction mixture is partially concentrated and the residue diluted with water. Extraction with 3 portions of EtOAc, washing the organic layers twice with water and brine, drying (Na2SO4), addition of 100 g SiO2 and concentration in vacuo gives a powder. This is put on top of a chromatography column (SiO2; EtOAc/hexane 3:7) and eluted with EtOAc/hexane 3:7. Crystallization from hexane gives the title compound: m.p.: 192° C.; MS: [M+1]+=261; HPLC: AtRet=12.4.